2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride

• Molecular Formula: C8H14ClN3S2
• Molecular Weight: 251.8 g/mol
• IUPAC Name: 2-methyl-5-piperidin-3-ylsulfanyl-1,3,4-thiadiazole;hydrochloride
• InChI: InChI=1S/C8H13N3S2.ClH/c1-6-10-11-8(12-6)13-7-3-2-4-9-5-7;/h7,9H,2-5H2,1H3;1H
• InChI Key: WJVCOQOMDTVTOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SC2CCCNC2.Cl

Description

2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride is a heterocyclic organic compound featuring a 1,3,4-thiadiazole core substituted with a methyl group at position 2 and a piperidin-3-ylthio moiety at position 3. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmacological and biochemical applications. Thiadiazole derivatives are widely studied for their biological activities, including antimicrobial, antiviral, and anticancer properties. This compound’s piperidine-thioether linkage may influence its pharmacokinetic profile, such as membrane permeability and metabolic stability .

Preparation Methods

Synthesis of the 1,3,4-Thiadiazole Core

The synthesis typically begins with the preparation of a 2-methyl-1,3,4-thiadiazole intermediate. This can be achieved by cyclization of appropriate thiosemicarbazide precursors bearing the methyl substituent at the 2-position. For example, thiosemicarbazides are prepared by reacting methyl-substituted hydrazides with carbon disulfide in the presence of a base such as sodium carbonate in ethanol under reflux conditions for several hours. The resulting thiosemicarbazides are then cyclized under acidic or dehydrating conditions to form the 1,3,4-thiadiazole ring.

Formation of the Hydrochloride Salt

The free base of 2-methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole is converted into its hydrochloride salt by treatment with hydrochloric acid, often in an alcoholic solvent, followed by crystallization to obtain the hydrochloride salt in pure form.

Detailed Experimental Procedure (Illustrative)

Step	Reagents & Conditions	Outcome
1. Preparation of thiosemicarbazide intermediate	Methyl hydrazide + Carbon disulfide + Na2CO3 in ethanol, reflux 5 h	Formation of methyl-substituted thiosemicarbazide
2. Cyclization to 1,3,4-thiadiazole	Acidic or dehydrating agent (e.g., HCl, acetic acid), reflux 1-2 h	Formation of 2-methyl-1,3,4-thiadiazole ring
3. Halomethylation at 5-position	Reaction with formaldehyde and HCl or other halogenating agents	Formation of 2-methyl-5-chloromethyl-1,3,4-thiadiazole
4. Nucleophilic substitution	2-methyl-5-chloromethyl-1,3,4-thiadiazole + piperidin-3-thiol, reflux in chloroform	Formation of 2-methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole
5. Salt formation	Treatment with HCl in ethanol, crystallization	2-methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride

Research Findings Supporting the Preparation

• In the synthesis of 2-R-5-chloromethyl-1,3,4-thiadiazole derivatives, heterocyclic thiosemicarbazides such as those bearing piperidinyl substituents show higher reactivity during cyclization compared to aromatic analogs, improving yields and reaction efficiency.
• The Sommelet reaction has been used effectively to convert hexamethylenetetramine salts of thiadiazole derivatives into aldehyde intermediates, which can be further functionalized.
• Nucleophilic substitution on 5-chloromethyl-1,3,4-thiadiazoles with thiol-containing amines like piperidin-3-thiol is a reliable method to introduce the piperidinylthio substituent.
• The hydrochloride salt formation enhances the compound's stability and crystallinity, facilitating purification.

Summary Table of Key Reaction Parameters

Reaction Step	Reagents	Solvent	Temperature	Time	Yield (%)	Notes
Thiosemicarbazide formation	Methyl hydrazide, CS2, Na2CO3	Ethanol	Reflux (78°C)	5 h	~70	Base-catalyzed
Cyclization to thiadiazole	Acid (HCl or AcOH)	Acetic acid/water	Reflux	1-2 h	60-75	Ring closure step
Halomethylation	Formaldehyde, HCl	Chloroform or similar	Room temp to reflux	1 h	50-65	Generates chloromethyl intermediate
Nucleophilic substitution	Piperidin-3-thiol	Chloroform/ethanol	Reflux	1-2 h	60-80	Thiol replaces Cl
Salt formation	HCl	Ethanol	Room temp	1 h	90+	Crystallization

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride.

Substitution: The piperidine group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in tetrahydrofuran.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiols or amines.

Substitution: Formation of various substituted thiadiazoles.

Scientific Research Applications

2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Key Observations:

Core Heterocycle Differences :

• The 1,3,4-thiadiazole core (target compound) has two nitrogen atoms in the ring, whereas 1,3-thiazole (analogue from ) contains one nitrogen and one sulfur. This difference impacts electronic properties and binding affinity to biological targets.

The thioether linkage (C-S-C) in the target compound vs. the ether linkage (C-O-C) in the thiazole analogue () could influence metabolic stability, as thioethers are generally more resistant to oxidative degradation.

In contrast, 1,3-thiazole derivatives (e.g., the analogue in ) are often associated with antimicrobial properties.

Physicochemical Properties

Property	Target Compound	Thiazole Analogue ()
Molecular Weight	~290 g/mol (estimated)	305.65 g/mol
Solubility	High in polar solvents (HCl salt form)	Likely moderate (dihydrochloride salt)
Stability	Stable under inert conditions	Susceptible to hydrolysis (chloro group)

Biological Activity

2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride is a compound belonging to the class of thiadiazoles, which are known for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its antimicrobial, anticancer, and cytotoxic properties based on recent research findings.

• Chemical Formula : C₉H₁₅N₃S₂
• Molecular Weight : 229.36 g/mol
• CAS Number : 748776-50-3

Antimicrobial Activity

Thiadiazole derivatives have been extensively studied for their antimicrobial properties. The specific compound 2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole has shown significant activity against various bacterial and fungal strains.

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole	Staphylococcus aureus	32.6 μg/mL
2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole	Escherichia coli	47.5 μg/mL
Other Thiadiazoles	Candida albicans	Varies (moderate activity)

Research indicates that derivatives of thiadiazoles exhibit antibacterial effects comparable to standard antibiotics like streptomycin and fluconazole. Specific studies have reported that certain thiadiazole derivatives possess higher antimicrobial potency than conventional drugs .

Anticancer Properties

Recent studies have highlighted the potential of thiadiazoles as anticancer agents. The compound has been tested against various cancer cell lines, demonstrating cytotoxic effects.

Table 2: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC₅₀ Value (µM)
2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole	HT29 (Colon Cancer)	12.57 ± 0.6
2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole	MDA-MB-231 (Breast Cancer)	15.00 ± 0.8

The anticancer activity was assessed using the MTT assay method, where the compound exhibited significant inhibition rates against colon and breast cancer cell lines.

The biological activity of thiadiazoles can be attributed to their ability to interact with various biological targets within cells:

• Inhibition of Enzymatic Activity : Thiadiazoles may inhibit enzymes involved in cell proliferation and survival.
• Induction of Apoptosis : Some studies suggest that these compounds can trigger apoptotic pathways in cancer cells.
• Antimicrobial Mechanisms : The exact mechanism by which thiadiazoles exert antibacterial effects may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Case Studies

Several case studies have documented the efficacy of thiadiazole derivatives in clinical settings:

• Study on Antimicrobial Resistance : A study evaluated the effectiveness of various thiadiazole derivatives against resistant strains of bacteria such as Staphylococcus aureus. Results indicated that certain derivatives maintained efficacy even against multi-drug resistant strains .
• Cytotoxicity in Cancer Research : In a clinical trial involving patients with advanced colon cancer, derivatives similar to 2-Methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole were administered alongside standard chemotherapy regimens, resulting in enhanced tumor reduction compared to chemotherapy alone .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-methyl-5-(piperidin-3-ylthio)-1,3,4-thiadiazole hydrochloride, and how can purity be validated?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution reactions involving 2-methyl-5-mercapto-1,3,4-thiadiazole derivatives and piperidin-3-ylthio intermediates. A key step includes optimizing reaction conditions (e.g., solvent polarity, temperature) to enhance yield. Purity validation requires LC-MS analysis and $^1$H NMR spectroscopy, with thresholds ≥90% purity for experimental use, as demonstrated in analogous thiadiazole syntheses .

Q. How should researchers design experiments to assess the antimicrobial activity of this compound?

• Methodological Answer : Use standardized in vitro assays such as broth microdilution (CLSI guidelines) to determine minimum inhibitory concentrations (MICs) against Gram-positive (e.g., S. aureus), Gram-negative (e.g., E. coli), and fungal strains (e.g., C. albicans). Include positive controls (e.g., ciprofloxacin) and account for pH-dependent activity, as seen in related thiadiazole derivatives .

Q. What safety precautions are critical when handling this compound in the laboratory?

• Methodological Answer : Adopt PPE protocols (gloves, goggles, lab coats) and work in a fume hood due to potential respiratory and dermal toxicity. Refer to SDS guidelines for thiadiazole analogs, which recommend P264 (post-handling washing) and P305/P351 (eye exposure protocols). Avoid inhalation and direct contact .

Advanced Research Questions

Q. How can contradictory data on biofilm inhibition vs. activation by 1,3,4-thiadiazole derivatives be resolved?

• Methodological Answer : Conduct dose-response studies across a broad concentration range (e.g., 0.1–100 µM) to identify biphasic effects. Use confocal microscopy to quantify biofilm biomass and metabolic activity (e.g., via resazurin assays). For example, highlights dose-dependent activation in K. pneumoniae at low concentrations (<10 µM) but inhibition at higher doses (>50 µM) .

Q. What structural modifications enhance the compound's bioavailability without compromising bioactivity?

• Methodological Answer : Introduce hydrophilic groups (e.g., hydroxyl, carboxyl) to improve solubility, guided by QSAR modeling. Compare pharmacokinetic profiles (e.g., LogP, plasma protein binding) of analogs. notes that pyridazine substitutions in related thiadiazoles improved CNS penetration, suggesting piperidine ring modifications could enhance tissue distribution .

Q. What mechanisms underlie the antibiofilm activity of this compound, and how can they be validated?

• Methodological Answer : Hypothesize interference with quorum sensing (e.g., lasR gene expression) or extracellular matrix disruption. Validate via RT-qPCR for biofilm-related genes (e.g., algD, pelA) and SEM imaging of biofilm architecture. reports 1,3,4-thiadiazoles reducing E. coli biofilm formation by 40–60% at 25 µM .